![molecular formula C15H18N2O2S B3003683 Ethyl 5-methyl-3-((2-phenylethyl)amino)-2,4-thiazolecarboxylate CAS No. 196797-06-5](/img/structure/B3003683.png)
Ethyl 5-methyl-3-((2-phenylethyl)amino)-2,4-thiazolecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 5-methyl-3-((2-phenylethyl)amino)-2,4-thiazolecarboxylate, also known as EMT or compound 1, is a small molecule that has been the subject of significant scientific research in recent years. EMT is a thiazole-based compound that has been found to have a range of potential applications in the fields of medicine and biotechnology. In
Scientific Research Applications
Aroma Compound Analysis in Alcoholic Beverages
This compound has been identified as a potential aroma-active compound in alcoholic beverages like wine. The use of solid-phase extraction (SPE) methods, such as LiChrolut-EN, has been found effective in isolating and analyzing aroma compounds in Merlot wine . The presence of ethyl esters, including Ethyl 5-methyl-3-((2-phenylethyl)amino)-2,4-thiazolecarboxylate, contributes significantly to the complex aroma profile of wines.
Medicinal Chemistry and Drug Design
In the realm of medicinal chemistry, Ethyl 5-methyl-3-((2-phenylethyl)amino)-2,4-thiazolecarboxylate derivatives are explored for their pharmacological activities. These compounds are part of a broader study into the synthesis and biological effects of phenoxy acetamide derivatives, which are considered for their therapeutic potential . The compound’s structure allows for interaction with various biological targets, making it a candidate for drug design and development.
properties
IUPAC Name |
ethyl 4-methyl-2-(2-phenylethylamino)-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c1-3-19-14(18)13-11(2)17-15(20-13)16-10-9-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPTWUPQYIZLQMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NCCC2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.